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Compound of Interest

Compound Name: YS 035 hydrochloride

Cat. No.: B1662548 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of YS-035 hydrochloride. The following procedural guidance is intended to ensure the

safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Precautions
YS-035 hydrochloride is a calcium channel blocker that requires careful handling to avoid

potential exposure. While a comprehensive Safety Data Sheet (SDS) indicates no special

measures are required for handling, adherence to standard laboratory safety protocols is

essential.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection
Nitrile or other impervious

gloves.
To prevent skin contact.

Eye Protection
Safety goggles or a face

shield.

To protect against splashes or

airborne particles.

Skin and Body A standard laboratory coat.
To protect clothing and skin

from contamination.

Respiratory

Use in a well-ventilated area. A

dust respirator may be

necessary if handling powder

and there is a risk of

aerosolization.

To avoid inhalation of dust or

aerosols.

Handling and Storage:

Store in a cool, dark, and well-ventilated place.

Keep the container tightly closed and desiccated. The recommended storage temperature is

-20°C.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

Emergency Procedures and First Aid
In case of accidental exposure, follow these first-aid measures:
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Wash the affected area with plenty of soap and

water. If irritation persists, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention

if irritation persists.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.

Spill and Disposal Plan
Spill Cleanup:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Containment: For small spills, absorb the material with an inert absorbent material (e.g.,

sand, vermiculite).

Collection: Carefully sweep or scoop up the spilled material and place it into a suitable,

labeled container for disposal.

Decontamination: Clean the spill area with a suitable detergent and water.

Waste Disposal:

Dispose of YS-035 hydrochloride and any contaminated materials in accordance with all

applicable federal, state, and local regulations for chemical waste.

Do not dispose of down the drain or in regular trash.

Waste containers should be clearly labeled with the contents.
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Experimental Protocol: Electrophysiological
Recording (Patch-Clamp)
YS-035 hydrochloride is utilized in electrophysiology to study its effects on ion channels. The

following is a generalized protocol for whole-cell patch-clamp recording to investigate the

impact of YS-035 hydrochloride on cardiac myocytes.

Materials:

YS-035 hydrochloride stock solution (dissolved in a suitable solvent, e.g., water or DMSO)

Isolated cardiac myocytes

Patch-clamp rig (microscope, amplifier, micromanipulator, perfusion system)

Borosilicate glass capillaries for patch pipettes

Pipette puller

External (extracellular) and internal (intracellular) recording solutions

Procedure:

Cell Preparation: Isolate cardiac myocytes using standard enzymatic digestion protocols and

allow them to adhere to a recording chamber.

Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of

2-5 MΩ when filled with the internal solution.

Establish Whole-Cell Configuration:

Mount the recording chamber on the microscope stage and perfuse with the external

solution.

Approach a myocyte with the patch pipette and form a high-resistance (GΩ) seal.

Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.
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Data Acquisition:

Clamp the cell membrane potential at a holding potential (e.g., -80 mV).

Apply voltage steps or ramps to elicit ionic currents.

Record baseline currents before the application of YS-035 hydrochloride.

Drug Application:

Prepare the desired concentration of YS-035 hydrochloride in the external solution.

Apply the YS-035 hydrochloride solution to the cell via the perfusion system.

Record the changes in ionic currents in the presence of the compound.

Data Analysis: Analyze the recorded currents to determine the effect of YS-035 hydrochloride

on specific ion channels (e.g., reduction in current amplitude, changes in channel kinetics).

Mechanism of Action and Signaling Pathway
YS-035 hydrochloride is a Ca2+ blocker that prolongs the cardiac action potential by inhibiting

the pacemaker current (If) and K+ outward currents. This action is crucial for its effects on

cardiac electrophysiology.
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Caption: Mechanism of action of YS-035 hydrochloride on cardiac myocyte ion channels.

This diagram illustrates how YS-035 hydrochloride exerts its effects. By blocking L-type Ca²⁺

channels, it modulates calcium influx. Concurrently, it directly inhibits the pacemaker current (If)

and voltage-gated K⁺ channels. The inhibition of these currents leads to a prolongation of the

cardiac action potential and a decrease in heart rate.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
YS-035 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662548#personal-protective-equipment-for-
handling-ys-035-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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